Cas no 886904-36-5 (N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide)
N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)butanamide
- N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide
-
- Inchi: 1S/C17H17N3OS/c1-2-7-16(21)20(12-13-8-5-6-11-18-13)17-19-14-9-3-4-10-15(14)22-17/h3-6,8-11H,2,7,12H2,1H3
- InChI Key: FVTKCXHVGDKOCI-UHFFFAOYSA-N
- SMILES: C(N(C1=NC2=CC=CC=C2S1)CC1=NC=CC=C1)(=O)CCC
N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2635-0572-2μmol |
N-(1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]butanamide |
886904-36-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2635-0572-5μmol |
N-(1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]butanamide |
886904-36-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2635-0572-10μmol |
N-(1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]butanamide |
886904-36-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2635-0572-20μmol |
N-(1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]butanamide |
886904-36-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2635-0572-1mg |
N-(1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]butanamide |
886904-36-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2635-0572-2mg |
N-(1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]butanamide |
886904-36-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2635-0572-3mg |
N-(1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]butanamide |
886904-36-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2635-0572-4mg |
N-(1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]butanamide |
886904-36-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2635-0572-5mg |
N-(1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]butanamide |
886904-36-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2635-0572-10mg |
N-(1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]butanamide |
886904-36-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide
Professional Introduction to N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide (CAS No. 886904-36-5)
N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 886904-36-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.
The molecular structure of N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide consists of a benzothiazole core linked to a pyridine moiety through a butanamide bridge. The benzothiazole ring is a well-known pharmacophore found in numerous bioactive molecules, while the pyridine group contributes to the compound's ability to interact with biological targets. This combination of structural elements suggests potential therapeutic applications, particularly in the treatment of various diseases.
Recent studies have highlighted the pharmacological potential of N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide, particularly in the context of its interaction with biological receptors and enzymes. Research indicates that this compound may exhibit antimicrobial and anti-inflammatory properties, which are crucial for developing new therapeutic strategies against infectious diseases and chronic inflammatory conditions.
In addition to its antimicrobial and anti-inflammatory effects, N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide has shown promise in neurological research. Preliminary studies suggest that this compound may modulate neurotransmitter systems, potentially making it useful in the development of treatments for neurological disorders such as epilepsy and Alzheimer's disease. The benzothiazole and pyridine moieties are believed to play key roles in these interactions by binding to specific receptor sites.
The synthesis of N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the benzothiazole ring, the introduction of the pyridine group, and the connection via a butanamide linkage. Advanced synthetic techniques such as catalytic hydrogenation and Pd-catalyzed coupling reactions have been employed to enhance the efficiency and scalability of the synthesis.
From a chemical perspective, N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide represents an interesting example of how structural modifications can influence biological activity. The presence of both electron-donating and electron-withdrawing groups in its structure allows for fine-tuning of its pharmacokinetic properties. This flexibility makes it an attractive candidate for further development as a lead compound in drug discovery programs.
Current research is focused on optimizing the pharmacological profile of N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide through structure-based drug design approaches. Computational modeling techniques such as molecular docking and quantum mechanics calculations are being used to predict how this compound interacts with biological targets at the molecular level. These studies aim to identify structural modifications that can enhance its potency, selectivity, and bioavailability.
The potential applications of N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide extend beyond traditional pharmaceutical uses. Its unique chemical properties make it a valuable tool for researchers studying enzyme mechanisms and receptor binding interactions. Additionally, this compound may find applications in agricultural chemistry, where it could be developed into novel pesticides or herbicides due to its ability to interact with biological targets in pests.
In conclusion, N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-y l)methylbutanamide (CAS No. 886904-36) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into new therapeutic agents. As research continues to uncover more about its pharmacological properties, this compound is likely to play an important role in addressing various health challenges.
886904-36-5 (N-(1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)